2-Ethynyl-1-benzofuran

• IUPAC Name: 2-ethynyl-1-benzofuran
• InChI: InChI=1S/C10H6O/c1-2-9-7-8-5-3-4-6-10(8)11-9/h1,3-7H
• InChI Key: ORPJXCBVOHBRKF-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC2=CC=CC=C2O1
• Molecular Formula: C10H6O
• DSSTOX Substance ID: DTXSID10549990
• Molecular Weight: 142.15 g/mol
• CAS RN: 39165-03-2

Description

2-Ethynyl-1-benzofuran is a chemical compound with the molecular formula C10H6O. It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature and known for their strong biological activities.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a subject of interest in recent studies. For instance, a new series of benzofuran derivatives has been synthesized, with their structures confirmed using 1H-NMR, 13C-NMR, elemental analysis, and IR. Another study reported a novel whole-cell mediated biocatalytic method for the enantiopure production of (S)-1-(benzofuran-2-yl)ethanol, which could be converted into a sophisticated molecule for drug production.

Molecular Structure Analysis

The molecular structure of 2-Ethynyl-1-benzofuran can be analyzed using various methods. For instance, the InChI string representation of the molecule is InChI=1S/C10H6O/c1-2-9-7-8-5-3-4-6-10(8)11-9/h1,3-7H.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Ethynyl-1-benzofuran include a molecular weight of 142.15 g/mol, an XLogP3-AA of 2.6, no hydrogen bond donors, one hydrogen bond acceptor, one rotatable bond, and a topological polar surface area of 13.1 Ų.

Scientific Research Applications

Anticancer Activity

Benzofuran derivatives have shown significant anticancer activities. . It’s plausible that 2-Ethynyl-1-benzofuran could be explored for similar anticancer properties.

Antimicrobial Activity

In recent years, benzofuran compounds have been designed and synthesized with antimicrobial activity against various strains such as S. . 2-Ethynyl-1-benzofuran may also hold potential in this field due to its structural similarity.

Therapeutic Drug Development

. Research into 2-Ethynyl-1-benzofuran could uncover similar therapeutic applications.

Drug Lead Compounds

. 2-Ethynyl-1-benzofuran could serve as a lead compound in drug discovery.

Mechanism of Action

Target of Action

Benzofuran compounds, including 2-Ethynyl-1-benzofuran, are a class of compounds that are ubiquitous in nature . They have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . .

Mode of Action

Benzofuran derivatives have been found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications . Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin have been used in the treatment of skin diseases such as cancer or psoriasis .

Biochemical Pathways

Benzofuran compounds are known to have a broad range of clinical uses, indicating the diverse pharmacological activities of this series of compounds .

Result of Action

Benzofuran compounds are known to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Safety and Hazards

The safety data sheet for a related compound, 2-Benzofuranyl methyl ketone, suggests that in case of exposure, one should avoid dust formation and breathing vapors, mist, or gas. For personal protection, it is advised to wash off with soap and plenty of water.

Future Directions

Benzofuran compounds, including 2-Ethynyl-1-benzofuran, have attracted attention due to their biological activities and potential applications in drug discovery. Future research may focus on the development of benzofuran derivatives as antimicrobial agents and the total synthesis of natural products containing benzofuran rings.

Synthesis routes and methods

Procedure details

A solution of Example 652 (0.74 g, 3.47 mmol) and potassium carbonate (1.45 g, 10.41 mmol) in methanol (3 mL) was stirred at room temperature for about 2 hours. The solution was poured into water and was extracted with diethyl ether. The combined organic extracts were dried (MgSO4), filtered and concentrated under vacuum to provide Example 653. 1H NMR (300 MHz, CDCl3) δ 3.49 (s, 1H), 7.01 (s, 1H), 7.25 (m, 1H), 7.35 (m, 1H), 7.46 (m, 1H), 7.56 (m, 1H).